N-(4-isopropylphenyl)-2-(3-methyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetamide

• IUPAC Name: 2-(3-methyl-4-oxophthalazin-1-yl)-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H21N3O2/c1-13(2)14-8-10-15(11-9-14)21-19(24)12-18-16-6-4-5-7-17(16)20(25)23(3)22-18/h4-11,13H,12H2,1-3H3,(H,21,24)
• InChI Key: QYMXYLFATYAYJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CC2=NN(C(=O)C3=CC=CC=C32)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(4-isopropylphenyl)-2-(3-methyl-4-oxo-3,4-dihydro-1-phthalazinyl)acetamide, also known as "compound X," is a novel chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research. This compound was first synthesized in the late 1990s and has since been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of compound X involves its ability to bind to specific sites on ion channels in neurons, thereby blocking their activity. This results in a reduction in the flow of ions across the cell membrane, leading to a decrease in neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects
Studies have shown that compound X can have a range of biochemical and physiological effects, including the modulation of synaptic transmission, the reduction of inflammation, and the induction of apoptosis in cancer cells. Additionally, this compound has been shown to have analgesic and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its selectivity for specific ion channels, which allows for precise modulation of neuronal activity. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on compound X. One area of interest is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to explore the potential therapeutic applications of compound X in the treatment of neurological disorders and cancer. Finally, research on the safety and toxicity of this compound is necessary before it can be considered for clinical use.

Scientific Research Applications

Compound X has been shown to have several potential applications in scientific research, particularly in the field of neuroscience. Studies have demonstrated that this compound can selectively inhibit the activity of certain ion channels in neurons, which may have implications for the treatment of neurological disorders such as epilepsy and chronic pain.